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Compound of Interest

Compound Name: S 135

Cat. No.: B1680364

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical guidance for the handling of
S 135, identified as the synthetic cannabinoid STS-135. A critical aspect of this compound is
that its physiological and toxicological properties are not fully known.[1][2] This necessitates a
cautious approach, treating the substance as potentially hazardous at all times. Adherence to
the following procedures is crucial for ensuring personnel safety and maintaining a secure
laboratory environment.

Conflicting Hazard Information and Precautionary
Approach

There is conflicting information regarding the hazard classification of STS-135. An older Safety
Data Sheet (SDS) classified the compound as harmful if swallowed or inhaled. However, a
more recent SDS states that the substance is not classified according to the Globally
Harmonized System (GHS). This discrepancy underscores the lack of comprehensive
toxicological data.

Given this uncertainty, a conservative approach is mandatory. STS-135 should be handled as a
potent compound with unknown toxicity. All personnel must adhere to the highest safety
standards to minimize any potential for exposure.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the recommended PPE for various laboratory activities involving STS-135.

Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a
solid)

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95 respirator
with safety glasses-
Disposable solid-front lab coat
with tight-fitting cuffs- Double-
gloving (e.g., nitrile gloves)-

Disposable sleeves

High risk of aerosolization and
inhalation of fine powders. Full
respiratory protection is critical.
Double-gloving provides an
added layer of protection

against dermal exposure.

Solution Preparation and

Handling

- Chemical fume hood-
Standard lab coat- Safety
glasses with side shields or
chemical splash goggles-
Single pair of chemical-

resistant gloves (e.g., nitrile)

Reduced risk of aerosolization
compared to handling
powders, but the potential for

splashes and spills remains.

Waste Disposal

- Lab coat- Chemical splash
goggles- Chemical-resistant

gloves (e.g., nitrile)

Potential for splashes and
direct contact with

contaminated materials.

Operational Plan: Step-by-Step Handling

Procedures

A structured approach to handling STS-135 is essential to minimize risk. The following workflow

should be followed for all procedures involving this compound.
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General Workflow for Handling STS-135

Preparation

Prepare Work Area:
- Certify fume hood
- Decontaminate surfaces
- Prepare spill kit

l

Don Appropriate PPE
(as per risk assessment)

roceed to experiment

Experimentation

Perform Experiment:

- Weigh, dissolve, and handle
compound within a
containment device

xperiment complete

Post-Experiment

Decontaminate:
- Clean all equipment and
work surfaces

;

Doff PPE:
- Remove PPE in the correct
sequence to avoid
self-contamination

;

Segregate & Label Waste:
- Collect all contaminated
materials in designated,
sealed waste containers

;

Store Waste Securely:
- Place in a designated, secure
area until disposal

Click to download full resolution via product page

A general workflow for the safe handling of STS-135.
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Disposal Plan

The disposal of STS-135 and any contaminated materials must be conducted in a manner that
prevents environmental release and accidental exposure. As a synthetic cannabinoid, specific

regulations for controlled substances may also apply, in addition to hazardous waste

regulations.

Waste Stream

Disposal Procedure

Rationale

Unused/Expired Compound

- Do not dispose of down the
drain or in regular trash.-
Collect in a clearly labeled,
sealed container.- Dispose of
through a certified hazardous

waste vendor.

Prevents environmental
contamination and accidental
exposure. Ensures compliance
with hazardous waste

regulations.

Contaminated Labware (e.qg.,

vials, pipette tips, sharps)

- Collect in a designated,
puncture-resistant, and sealed
sharps container.- Label as
"Hazardous Waste" with the

chemical name.

Minimizes the risk of injury and
exposure from contaminated

sharp objects.

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully doff to avoid self-
contamination.- Place in a
sealed bag or container

labeled as hazardous waste.

Assumes all disposable items
that have come into contact
with the compound are
contaminated and must be

treated as hazardous waste.

Aqueous and Solvent Waste

- Collect in a sealed, labeled,
and appropriate waste
container (e.g., glass for
solvents).- Do not mix with
other waste streams unless

compatibility is confirmed.

Prevents potentially dangerous
chemical reactions and
ensures proper disposal by the

hazardous waste vendor.

Important Considerations for Disposal:
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e Render Unusable: For larger quantities of the solid compound, it may be necessary to mix it
with at least 50% non-hazardous material (such as cat litter or sand) to render it unusable
before collection by a waste vendor.[3][4][5][6]

o Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance on the disposal of synthetic cannabinoids and unclassified
research chemicals.

Logical Relationship for Handling Chemicals with
Unknown Toxicity

The decision-making process for handling a chemical with conflicting or unknown safety
information should always prioritize safety through a conservative approach.
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Decision Logic for Handling Chemicals with Unknown Toxicity

Chemical with Conflicting
or Unknown Safety Data

Perform Risk Assessment

Assume Potentially Potent
and/or Hazardous?

0 (Not Recommended)

Implement High-Containment
Procedures:
- Use fume hood/glove box
- Enhanced PPE
- Strict decontamination

Follow Standard Laboratory
Safety Procedures

Document Handling Procedures
and Justification

Proceed with Experiment

Click to download full resolution via product page

Decision-making process for handling chemicals with uncertain safety profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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